Cas no 159860-31-8 (Benzamide,4-[(R)-[(2S,5R)-2,5-dimethyl-4-propyl-1-piperazinyl](3-methoxyphenyl)methyl]-N,N-diethyl-)

• Product Name: Benzamide,4-[(R)-[(2S,5R)-2,5-dimethyl-4-propyl-1-piperazinyl](3-methoxyphenyl)methyl]-N,N-diethyl-
• CAS No: 159860-31-8
• MF: C₂₈H₄₁N₃O₂
• MW: 451.644047498703
• CID: 141235
• PubChem ID: 197687
• Update Time: 2025-04-19

Benzamide,4-[(R)-[(2S,5R)-2,5-dimethyl-4-propyl-1-piperazinyl](3-methoxyphenyl)methyl]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[(R)-[(2S,5R)-2,5-dimethyl-4-propyl-1-piperazinyl](3-methoxyphenyl)methyl]-N,N-diethyl-
• 4-[(2,5-dimethyl-4-propylpiperazin-1-yl)-(3-methoxyphenyl)methyl]-N,N-diethylbenzamide
• Benzamide,4-[(R)-[(2S,5R)-2,5-dimethyl-4-propyl-1-piperazinyl](3-methoxyphenyl)methyl]-N,N-die...
• SNC 121
• 4-[(αR)-α-((2S,5R)-4-Propyl-2,5-diMethyl-1-piperazinyl)-3-Methoxybenzyl]-N,N-diethylbenzaMide
• SNC 121 Dihydrochloride
• 4-((aR)-a-((2S,5R)-4-Propyl-2,5-dimethyl-1-piperazinyl)-3-methoxybenzyl)-N,N-diethylbenzamide
• 4-[(AR)-ALPHA-((2S,5R)-4-PROPYL-2,5-DIMETHYL-1-PIPERAZINYL)-3-METHOXYBENZYL]-N,N-DIETHYLBENZAMIDE
• 4-[(alphaR)-alpha-((2S,5R)-4-Propyl-2,5-dimethyl-1-piperazinyl)-3-methoxybenzyl]-N,N-diethylbenzamide
• 4-[(ALPHAR)-ALPHA-((2S,5R)-4-PROPYL-2,5-DEMETHYL-1-PIPERAZINYL)-3-METHOXYBENZYL]-N,N-DIETHYLBENZAMIDE
• 159860-31-8
• SR-01000597459-1
• SNC 121 Dihydrochloride is known as a selective delta agonist.
• 4-[(2,5-Dimethyl-4-propylpiperazin-1-yl)(3-methoxyphenyl)methyl]-N,N-diethylbenzamide
• NCGC00024937-02
• Snc-121
• SR-01000597459
• DTXSID70936185
• Benzamide, 4-[(R)-[(2S,5R)-2,5-dimethyl-4-propyl-1-piperazinyl](3-methoxyphenyl)methyl]-N,N-diethyl-
• Tocris-1008
• NCGC00024937-01
• CHEMBL1435033
• SNC 121 (hydrochloride)
• SNC121
• 4-[(R)-[(2S,5R)-2,5-dimethyl-4-propylpiperazin-1-yl]-(3-methoxyphenyl)methyl]-N,N-diethylbenzamide

• Inchi： 1S/C28H41N3O2/c1-7-17-30-19-22(5)31(20-21(30)4)27(25-11-10-12-26(18-25)33-6)23-13-15-24(16-14-23)28(32)29(8-2)9-3/h10-16,18,21-22,27H,7-9,17,19-20H2,1-6H3/t21-,22+,27-/m1/s1
• InChI Key： SIGUESLDUAWFPE-UMTXDNHDSA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H](C1C=CC(C(N(CC)CC)=O)=CC=1)N1C[C@@H](C)N(CCC)C[C@@H]1C

Computed Properties

• Exact Mass: 451.32000
• Monoisotopic Mass: 451.31987756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02000
• LogP: 4.94700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes